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These application notes provide a comprehensive overview of the experimental protocols for
investigating the reinforcing effects of RTI-336, a selective dopamine transporter (DAT)
inhibitor, in rodent self-administration paradigms. The following sections detail the
methodologies for intravenous catheterization, drug solution preparation, and behavioral testing
under fixed-ratio and progressive-ratio schedules of reinforcement.

Data Presentation

The reinforcing and locomotor effects of RTI-336 have been evaluated in several preclinical
studies. While comprehensive dose-response data for RTI-336 self-administration in rats is
limited in the published literature, data from non-human primate studies and studies
investigating RTI-336 as a pretreatment for cocaine self-administration in rats provide valuable
insights.

Table 1: RTI-336 Self-Administration in Rhesus Monkeys (Progressive-Ratio Schedule)
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Dose (mg/kgl/infusion)

Mean Reinforcers Earned (* SEM)

Saline ~2
0.003 ~5
0.01 ~12
0.03 ~15
0.1 ~10

Data adapted from Czoty et al., 2010. Note: These data are from non-human primates and
should be used as a reference for designing rodent studies. The peak number of reinforcers

earned for cocaine in the same study was significantly higher (~25-30)[1].

Table 2: Effects of RTI-336 Pretreatment on Cocaine Self-Administration in Rats (Fixed-Ratio 5

Schedule)
Effect on Cocaine (0.75
. RTI-336 Pretreatment Dose .
Rat Strain T A mgl/kglinf) Self-
m , 1.p. . . .

9%, 1P Administration
Lewis 3.0 Reduced cocaine intake
Lewis 10.0 Reduced cocaine intake
F344 3.0 Increased cocaine intake
F344 10.0 Increased cocaine intake

Data from a study by Haile et al., 2005, demonstrating strain-dependent effects of RTI-336[2].

Table 3: Effects of RTI-336 on Locomotor Activity in Mice
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5 (malkg, i.p.) Peak Locomotor Activity Time to Peak Effect
ose (m , 1.p. ) .
ey (counts/min) (minutes)
Vehicle ~20
10 ~150 60-90
30 ~360 60-90

Data adapted from Hiranita et al., 2014, showing a dose-dependent increase in locomotor
activity in mice[3].

Experimental Protocols
Intravenous Catheterization Surgery in Rats

Aseptic surgical techniques are crucial for the success of intravenous self-administration
studies. The following is a generalized protocol for implanting a chronic indwelling catheter into
the jugular vein of a rat.

Materials:

¢ Anesthetic (e.g., isoflurane)

e Surgical instruments (forceps, scissors, needle holders)
o Catheter material (e.g., polyurethane or silicone tubing)
e Suture material

o Skin adhesive or wound clips

e Heparinized saline (10-30 U/mL)

» Analgesics and antibiotics

Procedure:

o Anesthetize the rat using an appropriate anesthetic agent.
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e Shave the surgical areas on the ventral side of the neck and between the scapulae.

» Disinfect the skin with an antiseptic solution (e.g., povidone-iodine followed by 70% ethanol).
o Make a small incision over the right jugular vein.

o Carefully dissect the connective tissue to expose the vein.

o Gently pass a suture under the vein at two locations to aid in manipulation.

e Make a small incision in the vein and insert the catheter, advancing it towards the heart until
the tip is in the right atrium.

e Secure the catheter in place with the sutures.

e Tunnel the external end of the catheter subcutaneously to an exit point on the back between
the scapulae.

e Suture the incisions and provide post-operative care, including analgesics and antibiotics.

e Flush the catheter with heparinized saline to maintain patency. Allow the animal to recover
for at least 5-7 days before starting behavioral experiments.

Preparation of RTI-336 Solution for Intravenous Self-
Administration

Materials:

RTI-336 hydrochloride

Sterile 0.9% saline

Sterile vials

Syringes and filters (0.22 pm)

Procedure:
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o Calculate the required amount of RTI-336 hydrochloride based on the desired concentration
and the volume of the solution.

o Dissolve the RTI-336 in sterile 0.9% saline. Gentle warming or vortexing may be used to aid
dissolution.

e Once fully dissolved, sterile-filter the solution through a 0.22 um syringe filter into a sterile
vial.

» Store the solution at 4°C and protect it from light. Prepare fresh solutions regularly. The
specific vehicle used in preclinical studies is often sterile saline[1][2].

Fixed-Ratio (FR) Self-Administration Protocol

This protocol is used to assess the reinforcing properties of RTI-336.
Apparatus:

o Standard operant conditioning chambers equipped with two levers, a stimulus light above
each lever, a drug infusion pump, and a house light.

Procedure:
e Acquisition:

o Rats are first trained to press a lever for a food reward (e.g., sucrose pellets) on a
continuous reinforcement schedule (FR1), where each lever press results in the delivery of
one pellet.

o Once lever pressing is established, the food rewards are replaced with intravenous
infusions of a reinforcer, such as cocaine (e.g., 0.75 mg/kg/infusion), to establish stable
self-administration behavior.

e Substitution with RTI-336:

o After stable responding for cocaine is achieved, saline is substituted for cocaine to
extinguish the responding.
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o Following extinction, different doses of RTI-336 are substituted to determine if it maintains
self-administration.

o Experimental Session:
o Each session typically lasts for 2 hours.

o Aresponse on the "active" lever results in the delivery of an intravenous infusion of RTI-
336 over a few seconds, accompanied by a brief light cue.

o A"time-out" period (e.g., 20 seconds) follows each infusion, during which lever presses
are recorded but have no scheduled consequences.

o Responses on the "inactive" lever are recorded but do not result in an infusion.

o The number of infusions per session is the primary measure of the reinforcing effect of the
drug.

Progressive-Ratio (PR) Self-Administration Protocol

This protocol is used to measure the motivation to self-administer RTI-336 by determining the
"breakpoint,” which is the maximum number of lever presses an animal will exert for a single
infusion.

Procedure:
e Baseline Training:

o Rats are first trained on a fixed-ratio schedule (e.g., FR5) with a reinforcing dose of RTI-
336 until stable responding is achieved.

e Progressive-Ratio Schedule:

o The response requirement is systematically increased after each infusion according to a
predetermined progression (e.g., 1, 2, 4, 6, 9, 12, 15, 20...).

o The session ends when the animal fails to make the required number of responses within
a specified time (e.g., one hour).
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o The last ratio completed is defined as the breakpoint. A higher breakpoint indicates a
greater reinforcing efficacy of the drug.

Mandatory Visualizations
Signaling Pathway of RTI-336

RTI-336 is a selective dopamine transporter (DAT) inhibitor. By blocking the DAT, RTI-336
increases the concentration of dopamine in the synaptic cleft, leading to enhanced activation of
postsynaptic dopamine receptors. The D1-like family of dopamine receptors is coupled to Gsa,
which activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cCAMP) and
subsequent activation of Protein Kinase A (PKA).

Synaptic Cleft Postsynaptic Neuron

Click to download full resolution via product page

Caption: Signaling pathway of RTI-336 as a dopamine transporter inhibitor.

Experimental Workflow for Rodent Self-Administration

The following diagram outlines the typical workflow for a rodent self-administration study, from

initial surgery to data analysis.
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Caption: Experimental workflow for rodent self-administration studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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